6-Bromo-1,4-benzodioxin

• Molecular Formula: C8H5BrO2
• Molecular Weight: 213.03 g/mol
• IUPAC Name: 6-bromo-1,4-benzodioxine
• InChI: InChI=1S/C8H5BrO2/c9-6-1-2-7-8(5-6)11-4-3-10-7/h1-5H
• InChI Key: GAYDMZAMIRJBMY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)OC=CO2

Description

6-Bromo-1,4-benzodioxin is an aryl halide with the molecular formula C8H7BrO2 It is a derivative of 1,4-benzodioxane, where a bromine atom is substituted at the 6th position of the benzene ring

Preparation Methods

6-Bromo-1,4-benzodioxin can be synthesized from 1,4-benzodioxane through a bromination reaction. The typical synthetic route involves the use of bromine in acetic acid as the brominating agent. The reaction conditions are generally mild, and the process yields this compound with high purity . Industrial production methods may involve similar bromination techniques, but on a larger scale with optimized reaction conditions to ensure efficiency and cost-effectiveness.

Chemical Reactions Analysis

6-Bromo-1,4-benzodioxin undergoes various types of chemical reactions, including:

Substitution Reactions: As an aryl halide, it can participate in nucleophilic aromatic substitution reactions.

Alkoxycarbonylation: This reaction involves the use of sodium tert-butoxide in the presence of carbon monoxide, resulting in the formation of carboxylic acid derivatives.

Scientific Research Applications

6-Bromo-1,4-benzodioxin has several applications in scientific research:

Pharmaceuticals: It is used as an intermediate in the synthesis of various pharmaceutical compounds.

Organic Synthesis: The compound serves as a starting material for the synthesis of chiral diphosphines, such as SYNPHOS and DIFLUORPHOS, which are important in asymmetric catalysis.

Antibacterial Agents: Research has shown that derivatives of this compound exhibit significant antibacterial activity, making it a potential candidate for the development of new antibacterial agents.

Mechanism of Action

The mechanism of action of 6-Bromo-1,4-benzodioxin is primarily related to its ability to undergo substitution reactions, which allows it to form various biologically active compounds. The molecular targets and pathways involved depend on the specific derivatives formed from this compound. For instance, its antibacterial activity is likely due to the inhibition of bacterial biofilm formation and disruption of bacterial cell walls .

Comparison with Similar Compounds

6-Bromo-1,4-benzodioxin can be compared with other similar compounds, such as:

6-Bromo-1,3-benzodioxole-5-carboxaldehyde: Another brominated benzodioxane derivative with different substitution patterns and reactivity.

1-Bromo-3-(trifluoromethoxy)benzene: A compound with a similar bromine substitution but different functional groups, leading to varied chemical properties and applications.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct reactivity and potential for diverse applications in organic synthesis and pharmaceuticals.